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Compound of Interest

Compound Name:
N-(1-cyclopropylethyl)-3-

methoxyaniline

Cat. No.: B13321803

Get Quote

Executive Summary & Immediate Classification
N-(1-cyclopropylethyl)-3-methoxyaniline is a substituted aniline intermediate. While specific

Safety Data Sheet (SDS) data for this exact isomer may be limited in public repositories, its

structural homology to 3-methoxyaniline (m-anisidine) and N-alkyl anilines mandates that it be

handled as a High-Hazard Organic Toxin.

Core Disposal Directive:

Primary Hazard: Acute Toxicity (Oral/Dermal/Inhalation) and Specific Target Organ Toxicity

(Blood/Methemoglobinemia).

Waste Stream:High BTU Organic Waste (Incineration).

Prohibition: Do NOT dispose of down the drain. Do NOT mix with strong oxidizers or mineral

acids without temperature control.
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Property Value / Classification Operational Implication

Chemical Class Secondary Aniline / Aryl Ether
Basic nitrogen; potential for

exothermic salt formation.

Physical State
Liquid (Oil) or Low-Melting

Solid

High viscosity oils often adhere

to glass; triple rinse required.

Toxicity Profile High (Class 6.1 equivalent)
Rapid skin absorption due to

lipophilic cyclopropyl group.

Aquatic Toxicity Acute Category 1
Zero-discharge policy; all

rinsates must be collected.

Flash Point >100°C (Estimated)
Combustible. Class IIIB liquid.

[1][2]

Pre-Disposal Stabilization & Segregation
Before moving waste to the central accumulation area, the generator must stabilize the material

at the bench level.

A. The "Acid Scavenger" Protocol (Scientific Rationale)
Anilines are weak bases. In reaction mixtures, they are often neutralized.

Risk: Mixing this amine with strong oxidizers (e.g., peroxides, permanganates) can cause

rapid oxidation, evolving heat and toxic nitrogen oxide (NOx) gases.

Stabilization: If the material is in a reactive mixture, it is often safer to convert the free base

amine into its hydrochloride salt using dilute HCl before disposal. This reduces volatility and

skin absorption risk.

Note: Only perform this if you are a trained chemist and the waste solvent is compatible

with aqueous acid.

B. Segregation Rules
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Incompatible Class Interaction Risk Action

Strong Oxidizers Fire/Explosion

Keep separate.[3][4] Use

distinct secondary

containment.

Acid Chlorides/Anhydrides Violent Exotherm

Do not commingle in "General

Organic" waste streams

without quenching.

Halogenated Solvents Regulatory Cost

If dissolved in non-halogens

(MeOH/EtOAc), keep separate

from DCM/Chloroform to

reduce disposal costs (unless

already mixed).

Step-by-Step Disposal Workflows
Workflow 1: Pure Chemical (Expired or Surplus)
Use this for vials of the pure substance.

Identification: Label the vial clearly as "Toxic Waste - N-(1-cyclopropylethyl)-3-
methoxyaniline."

Solvent Dissolution (Preferred):

Do not throw the full vial of neat liquid/solid into a solid waste bin.

Dissolve the material in a compatible combustible solvent (e.g., Ethanol, Acetone) to

facilitate incineration.

Packaging: Transfer the solution to a screw-top high-density polyethylene (HDPE) or glass

waste container.

Labeling: Mark the container with the hazard codes: Toxic, Irritant, Combustible.

Workflow 2: Reaction Mixtures & Rinsates
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Use this for mother liquors or rotovap traps.

pH Check: Verify the pH of the waste stream. If highly basic (pH > 10), neutralize to pH 6-8

to prevent degradation of waste containers.

Stream Selection: Pour into the Non-Halogenated Organic Waste carboy (assuming no

DCM/CHCl3 was used).

Triple Rinse: Rinse all glassware (flasks, funnels) with acetone three times. Collect all rinses

into the hazardous waste container.

Why? The aquatic toxicity threshold for anilines is low. Trace residues in the sink can

violate environmental discharge permits.

Workflow 3: Contaminated Solids (Silica, Gloves, Paper)
Bagging: Place contaminated silica gel, syringe filters, and gloves into a double-bagged clear

polyethylene hazardous waste bag (minimum 4 mil thickness).

Sealing: Goose-neck seal the bag with tape or a zip tie.

Labeling: Tag as "Solid Hazardous Waste - Toxic Debris."

Visualized Decision Matrices
Diagram A: Waste Stream Decision Logic
This logic gate ensures the material ends up in the correct regulatory stream (Incineration vs.

Lab Pack).
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Waste: N-(1-cyclopropylethyl)-3-methoxyaniline

Physical State?

Is it Pure/Neat?

Liquid/Oil

Stream C: Solid Hazardous Waste
(Lab Pack)

Contaminated Solid
(Gloves/Silica)

Solvent Present?

No (Dilute)

Dissolve in Acetone/EtOH

Yes (Neat)

Contains Halogens?
(DCM, Chloroform)

Stream A: Non-Halogenated
Organic Liquid (Incineration)

No

Stream B: Halogenated
Organic Liquid (High Temp Incin.)

Yes

Click to download full resolution via product page

Caption: Logic flow for categorizing aniline waste to ensure compliance with RCRA and

incineration protocols.

Diagram B: Emergency Spill Response
Anilines absorb through skin and stain surfaces. Immediate containment is critical.
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Spill Detected 1. Evacuate & Ventilate
(Vapors are Toxic)

2. Don PPE:
Nitrile (Double) + Goggles

+ Resp (if aerosolized)

3. Containment:
Surround with Absorbent Pads

4. Absorb:
Use Vermiculite or

Clay Absorbent

5. Decontaminate:
Scrub with weak acid

(Vinegar/Water) then Soap

6. Disposal:
All debris to Haz Waste

Click to download full resolution via product page

Caption: Emergency workflow emphasizing skin protection and neutralization during cleanup.

Regulatory & Safety References
Scientific Rationale for Classification: The handling procedures above are derived from the

"Read-Across" toxicology principle, utilizing data from the parent compound (3-methoxyaniline)

and structural analogs.

3-Methoxyaniline (CAS 536-90-3): Classified as Acute Tox. 3 (Oral/Dermal/Inhalation) and

Aquatic Acute 1 [1, 2].

Methemoglobinemia Risk: Aromatic amines are known to oxidize hemoglobin to

methemoglobin, impairing oxygen transport. This necessitates the strict "No Skin Contact"

and "Fume Hood Only" mandates [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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